7-(3,4-dimethylbenzoyl)-5-[(3-methoxyphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one

• IUPAC Name: 7-(3,4-dimethylbenzoyl)-5-[(3-methoxyphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• InChI: InChI=1S/C27H23NO5/c1-16-7-8-19(9-17(16)2)26(29)22-14-28(13-18-5-4-6-20(10-18)31-3)23-12-25-24(32-15-33-25)11-21(23)27(22)30/h4-12,14H,13,15H2,1-3H3
• InChI Key: PECIKRDRAFAYHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC5=CC(=CC=C5)OC)C
• Molecular Formula: C27H23NO5
• Molecular Weight: 441.5 g/mol

Description

7-(3,4-dimethylbenzoyl)-5-[(3-methoxyphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one is a useful research compound. Its molecular formula is C27H23NO5 and its molecular weight is 441.483. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Theoretical Study

• A study on the synthesis and theoretical analysis of 5,6-dimethoxy-2,3-dihydro-7H-dibenzo[de,h]quinolin-7-one, a compound with a structure similar to the one of interest, has been conducted. The research involved cyclization reactions and characterization by X-ray diffraction and NMR, along with DFT calculations to understand the compound's local reactivity descriptors. This work lays the foundation for exploring similar compounds in drug design and material science applications (Sobarzo-Sánchez, Castedo, & Fuente, 2006).

Novel Approaches to Derivatives

• Another research effort described the use of 2,3-dihydro-6-hydroxy-5-methoxy-7H-dibenzo[de,h]quinolin-7-one and related compounds as starting materials to synthesize 6-oxoisoaporphine and tetrahydroisoquinoline derivatives. This study highlights the potential of such compounds in the synthesis of bioactive molecules with possible therapeutic applications (Sobarzo-Sánchez et al., 2010).

Antioxidant Properties

• Research into the antioxidant properties of novel 1,3,4,2-oxadiazaphosphepino[6,7-c]quinolinones and related derivatives revealed that certain synthesized compounds exhibited higher antioxidant activities than standard antioxidants. This suggests potential applications in designing antioxidant agents for therapeutic use (Hassan, Abdel‐kariem, & Ali, 2017).

Anti-inflammatory and Antibacterial Activities

• A study on the synthesis of novel 8-hydroxyquinolin-based 1,3,4-oxadiazoles and S-substituted 1,2,4-triazole derivatives assessed their anti-inflammatory, analgesic, ulcerogenic, and antimicrobial activities. Results indicated significant inhibitory effects on inflammation and promising antimicrobial properties, highlighting the potential for developing new therapeutic agents (Alam et al., 2011).